N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide

• IUPAC Name: N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide
• InChI: InChI=1S/C17H16N2O5/c1-3-24-16-9-6-13(10-15(16)19(22)23)17(21)18-14-7-4-12(5-8-14)11(2)20/h4-10H,3H2,1-2H3,(H,18,21)
• InChI Key: YWLKXPHGWFQDQD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)C)[N+](=O)[O-]
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide, also known as ANE, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. ANE belongs to the class of nitroaromatic compounds, which are known to exhibit various biological activities.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide is not fully understood, but it is believed to involve the modulation of various signaling pathways. N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has been shown to activate the caspase pathway, which leads to apoptosis in cancer cells. N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has also been found to inhibit NF-κB signaling, which is involved in the production of pro-inflammatory cytokines. Furthermore, N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has been shown to reduce oxidative stress and inflammation by activating the Nrf2 pathway.
Biochemical and Physiological Effects
N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has been found to exhibit various biochemical and physiological effects in vitro and in vivo. N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has been shown to inhibit the growth of cancer cells and induce apoptosis. N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has also been found to reduce inflammation and oxidative stress in various tissues. Additionally, N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has been shown to have neuroprotective effects by reducing inflammation and oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has several advantages for lab experiments. N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide is a stable compound that can be easily synthesized with high purity. N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has also been shown to exhibit potent biological activities, making it a promising compound for further research. However, N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has some limitations for lab experiments. N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has low solubility in water, which can limit its application in some assays. Additionally, N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has not been extensively studied in vivo, which limits our understanding of its pharmacokinetics and toxicity.

Future Directions

There are several future directions for further research on N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide. Firstly, more studies are needed to elucidate the mechanism of action of N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide. Secondly, the pharmacokinetics and toxicity of N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide need to be further investigated to determine its potential as a therapeutic agent. Thirdly, more studies are needed to investigate the potential of N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide in treating various diseases such as cancer, inflammation, and neurodegenerative disorders. Lastly, the development of novel analogs of N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide with improved pharmacological properties could lead to the discovery of more potent therapeutic agents.
Conclusion
In conclusion, N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide is a promising compound for scientific research due to its potential therapeutic applications. N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has several advantages for lab experiments, but also has some limitations. There are several future directions for further research on N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide, including elucidating its mechanism of action, investigating its pharmacokinetics and toxicity, and developing novel analogs with improved pharmacological properties.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide involves the reaction of 4-acetylphenol with ethyl 3-nitrobenzoate in the presence of a catalyst such as potassium carbonate. The resulting product is then purified by column chromatography to obtain pure N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide. This method has been optimized to obtain high yields of N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide with high purity.

Scientific Research Applications

N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has also been found to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, N-(4-acetylphenyl)-4-ethoxy-3-nitrobenzamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.